Cas no 82511-51-1 (1H-Pyrrole, 3-[(phenylmethyl)thio]-)

• Product name: 1H-Pyrrole, 3-[(phenylmethyl)thio]-
• CAS No: 82511-51-1
• MF: C₁₁H₁₁NS
• MW: 189.27674
• CID: 689383
• PubChem ID: 12789395

1H-Pyrrole, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-[(phenylmethyl)thio]-
• 3-benzylsulfanyl-1H-pyrrole
• 3-(Benzylsulfanyl)-1H-pyrrole
• DTXSID20509909
• 82511-51-1

• Inchi： InChI=1S/C11H11NS/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11/h1-8,12H,9H2
• InChI Key： MMSVVRAEKZUQGT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSC2=CNC=C2

Computed Properties

• Exact Mass: 189.06122053g/mol
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų